Cas no 76666-32-5 (3'-Methoxyflavonol)

• Product Name: 3'-Methoxyflavonol
• CAS No: 76666-32-5
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD28045271
• CID: 90704
• PubChem ID: 676296
• Update Time: 2025-04-18

3'-Methoxyflavonol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3'-methoxyflavone
• 3-hydroxy-2-(3-methoxyphenyl)chromen-4-one
• 3-hydroxy-2-(3-methoxyphenyl)-4H-chromen-4-one
• 3-Hydroxy-2-(3-methoxy-phenyl)-chromen-4-on
• 3-hydroxy-2-(3-methoxy-phenyl)-chromen-4-one
• 3-Hydroxy-3'-methoxyflavon
• 3'-methoxyflavonol
• NCGC00017183-02
• CS-0040250
• NS00116234
• hydroxy-3'-methoxyflavone
• 3-Methoxyflavonol
• E84347
• FT-0641599
• NCGC00017183-01
• CHEMBL272005
• 4H-1-Benzopyran-4-one, 3-hydroxy-2-(3-methoxyphenyl)-
• 76666-32-5
• DTXSID30350267
• MFCD00017730
• TNP00047
• NSC-792747
• BDA66632
• GYLGASXCHFNKHD-UHFFFAOYSA-N
• AKOS024282381
• NSC792747
• HY-N6629
• 3-hydroxy-3-methoxyflavone
• SCHEMBL4649962
• NCGC00142429-01
• AS-60746
• PD078569
• Q63408596
• DB-056105
• 3'-Methoxyflavonol

• MDL： MFCD28045271
• Inchi： 1S/C16H12O4/c1-19-11-6-4-5-10(9-11)16-15(18)14(17)12-7-2-3-8-13(12)20-16/h2-9,18H,1H3
• InChI Key： GYLGASXCHFNKHD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=C1C1C=CC=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 268.07400
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Solids
• Density: 1.4±0.1 g/cm3
• Melting Point: 130-131°C
• Boiling Point: 435.2±45.0 °C at 760 mmHg
• Flash Point: 164.4±22.2 °C
• Refractive Index: 1.651
• Solubility: 生物体外In Vitro:DMSO溶解度155 mg/mL(577.80 mM;Need ultrasonic and warming)
• PSA: 59.67000
• LogP: 3.17420
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3'-Methoxyflavonol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols